1-(4-(Pyrimidin-2-yl)piperazin-1-yl)-6-((2-thioxo-1,2-dihydroquinazolin-4-yl)amino)hexan-1-one

• IUPAC Name: 1-(4-pyrimidin-2-ylpiperazin-1-yl)-6-[(2-sulfanylidene-1H-quinazolin-4-yl)amino]hexan-1-one
• InChI: InChI=1S/C22H27N7OS/c30-19(28-13-15-29(16-14-28)21-24-11-6-12-25-21)9-2-1-5-10-23-20-17-7-3-4-8-18(17)26-22(31)27-20/h3-4,6-8,11-12H,1-2,5,9-10,13-16H2,(H2,23,26,27,31)
• InChI Key: YUWUURVOASGCIM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)C(=O)CCCCCNC3=NC(=S)NC4=CC=CC=C43
• Molecular Formula: C22H27N7OS
• Molecular Weight: 437.6 g/mol

Description

1-(4-(Pyrimidin-2-yl)piperazin-1-yl)-6-((2-thioxo-1,2-dihydroquinazolin-4-yl)amino)hexan-1-one is a useful research compound. Its molecular formula is C22H27N7OS and its molecular weight is 437.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

This compound, belonging to a class of chemicals with complex molecular structures, demonstrates significant potential in various scientific research fields. Notably, its structural relatives have been synthesized and evaluated for their pharmacological properties, showcasing the broad utility of such molecules in medicinal chemistry.

• Anti-Inflammatory and Analgesic Properties : Compounds with structural similarities to 1-(4-(Pyrimidin-2-yl)piperazin-1-yl)-6-((2-thioxo-1,2-dihydroquinazolin-4-yl)amino)hexan-1-one have been synthesized and shown to possess potent anti-inflammatory and analgesic activities. These include derivatives of visnaginone and khellinone, highlighting their potential as COX-2 inhibitors with significant analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimalarial Activity : Piperazine tethered 4-aminoquinoline-pyrimidine hybrids have been synthesized, displaying strong antimalarial activity against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum. This suggests a promising avenue for developing new antimalarial agents using this chemical backbone (Thakur, Khan, & Rawat, 2014).

• Antipsychotic Agents : Heterocyclic carboxamides, structurally related to this compound, have been evaluated as potential antipsychotic agents. These studies highlight the potential of such compounds in the development of treatments for psychiatric disorders, showcasing broad receptor binding profiles and in vivo efficacy (Norman, Navas, Thompson, Rigdon, 1996).

• Antibacterial Agents : Derivatives with bridgehead nitrogen atoms, including those structurally related to the compound , have shown promise as antibacterial agents. Their synthesis and evaluation underscore the potential of these molecules in combating bacterial infections (Barak, 1968).